Cas no 1890097-72-9 (4-(1-amino-2-methylpropan-2-yl)benzonitrile)

• Product Name: 4-(1-amino-2-methylpropan-2-yl)benzonitrile
• CAS No: 1890097-72-9
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 6510680
• PubChem ID: 117047196
• Update Time: 2025-05-28

4-(1-amino-2-methylpropan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2-methylpropan-2-yl)benzonitrile
• EN300-1818345
• 1890097-72-9

• Inchi： 1S/C11H14N2/c1-11(2,8-13)10-5-3-9(7-12)4-6-10/h3-6H,8,13H2,1-2H3
• InChI Key： CHJNLKXDEHEXDO-UHFFFAOYSA-N
• SMILES： NCC(C)(C)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 174.115698455g/mol
• Monoisotopic Mass: 174.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-(1-amino-2-methylpropan-2-yl)benzonitrile

Recent Advances in the Study of 4-(1-amino-2-methylpropan-2-yl)benzonitrile (CAS: 1890097-72-9) in Chemical Biology and Pharmaceutical Research

4-(1-amino-2-methylpropan-2-yl)benzonitrile (CAS: 1890097-72-9) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active moiety in the development of novel therapeutic agents. This research brief aims to synthesize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery and development.

One of the most notable aspects of 4-(1-amino-2-methylpropan-2-yl)benzonitrile is its structural versatility, which allows for modifications that can enhance its pharmacological profile. Recent publications have explored its role as a building block in the synthesis of small molecule inhibitors targeting various enzymes and receptors. For instance, a 2023 study demonstrated its utility in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases.

In addition to its synthetic applications, 4-(1-amino-2-methylpropan-2-yl)benzonitrile has been investigated for its direct biological effects. Preliminary in vitro studies suggest that it may exhibit moderate activity against certain cancer cell lines, although the exact mechanism of action remains under investigation. Researchers are particularly interested in its potential to modulate signaling pathways involved in cell proliferation and apoptosis.

The compound's pharmacokinetic properties have also been a focus of recent research. A 2024 study utilized advanced computational models to predict its absorption, distribution, metabolism, and excretion (ADME) characteristics. These simulations indicated that 4-(1-amino-2-methylpropan-2-yl)benzonitrile has favorable solubility and permeability, making it a promising candidate for further optimization and preclinical testing.

Despite these promising findings, challenges remain in the development of 4-(1-amino-2-methylpropan-2-yl)benzonitrile-based therapeutics. Issues such as metabolic stability and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 4-(1-amino-2-methylpropan-2-yl)benzonitrile (CAS: 1890097-72-9) represents a valuable scaffold in medicinal chemistry with diverse applications. Ongoing research is likely to uncover new opportunities for its use in drug discovery, particularly in the design of targeted therapies for complex diseases. Future studies should focus on elucidating its molecular mechanisms and optimizing its pharmacological properties to maximize therapeutic potential.